Cas no 89006-78-0 (Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester)

89006-78-0 structure
Product name:Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester
- ethyl 3-benzamido-5-methylhexanoate
- 89006-78-0
- DTXSID40751221
-
- Inchi: InChI=1S/C16H23NO3/c1-4-20-15(18)11-14(10-12(2)3)17-16(19)13-8-6-5-7-9-13/h5-9,12,14H,4,10-11H2,1-3H3,(H,17,19)
- InChI Key: NPNIVYOLCRQYHL-UHFFFAOYSA-N
- SMILES: CCOC(=O)CC(CC(C)C)NC(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 277.16779360g/mol
- Monoisotopic Mass: 277.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4Ų
- XLogP3: 3.1
Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester Related Literature
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Julien Lombard,Thierry Biben,Samy Merabia Nanoscale, 2016,8, 14870-14876
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
89006-78-0 (Hexanoic acid, 3-(benzoylamino)-5-methyl-, ethyl ester) Related Products
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